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Compound of Interest

Compound Name: 2-Acetyl-5-methylfuran

Cat. No.: B071968 Get Quote

For researchers, scientists, and professionals in drug development, the accuracy and reliability

of analytical measurements are paramount. Certified Reference Materials (CRMs) and

analytical standards play a crucial role in ensuring the quality and validity of these

measurements. This guide provides a comparative overview of commercially available

analytical standards for 2-Acetyl-5-methylfuran, a key compound in various research and

development areas, including flavor and fragrance analysis.

Comparison of 2-Acetyl-5-methylfuran Analytical
Standards
While true Certified Reference Materials (CRMs) with detailed certificates of analysis specifying

certified values and uncertainty budgets are not readily available for 2-Acetyl-5-methylfuran,

several suppliers offer high-purity analytical standards. The following table summarizes the

product specifications from prominent suppliers. Researchers should note that the purity is

often stated as a minimum value and not a certified value with expanded uncertainty.
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Supplier Product Name CAS Number Purity (Assay) Format

LGC Standards
2-Acetyl-5-

methylfuran
1193-79-9 Not specified Neat

Sigma-Aldrich
2-Acetyl-5-

methylfuran
1193-79-9 98% Liquid

Tokyo Chemical

Industry (TCI)

2-Acetyl-5-

methylfuran
1193-79-9 >98.0% (GC) Liquid[1][2][3][4]

Thermo Scientific

Chemicals

2-Acetyl-5-

methylfuran,

98+%

1193-79-9 ≥98.0% Liquid

Alternative Analytical Standards
Beyond the major suppliers of CRMs, other chemical suppliers provide 2-Acetyl-5-
methylfuran suitable for general research purposes. These materials may not have undergone

the rigorous certification process of a CRM but can be a cost-effective alternative for

applications where a high degree of metrological traceability is not required.

Supplier Purity Specification

Parchem 98.00 to 100.00 %

Santa Cruz Biotechnology Refer to Certificate of Analysis

Experimental Protocol: Purity Assessment by Gas
Chromatography (GC-FID)
To verify the purity of a 2-Acetyl-5-methylfuran analytical standard or to compare different

batches, a gas chromatography with flame ionization detection (GC-FID) method is commonly

employed. The following is a representative protocol.

1. Objective: To determine the purity of a 2-Acetyl-5-methylfuran standard by calculating the

area percentage of the main peak.
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2. Materials and Reagents:

2-Acetyl-5-methylfuran analytical standard

High-purity solvent for dilution (e.g., Methanol or Acetonitrile, HPLC grade)

Volumetric flasks and pipettes

GC vials with caps

3. Instrumentation:

Gas chromatograph equipped with a Flame Ionization Detector (FID)

Capillary column suitable for the analysis of polar compounds (e.g., DB-WAX, HP-5ms)

Data acquisition and processing software

4. Chromatographic Conditions (Example):

Column: 30 m x 0.25 mm ID, 0.25 µm film thickness

Oven Temperature Program:

Initial temperature: 60°C, hold for 2 minutes

Ramp: 10°C/min to 240°C

Hold at 240°C for 5 minutes

Injector Temperature: 250°C

Detector Temperature: 280°C

Carrier Gas: Helium at a constant flow of 1.0 mL/min

Injection Volume: 1 µL

Split Ratio: 50:1
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5. Sample Preparation:

Accurately weigh approximately 50 mg of the 2-Acetyl-5-methylfuran standard into a 50 mL

volumetric flask.

Dissolve and dilute to volume with the chosen solvent to obtain a stock solution of

approximately 1 mg/mL.

Further dilute the stock solution to a final concentration of approximately 0.1 mg/mL for GC

analysis.

6. Data Analysis:

Integrate the peaks in the chromatogram.

Calculate the area percentage of the 2-Acetyl-5-methylfuran peak relative to the total peak

area.

Purity (%) = (Area of 2-Acetyl-5-methylfuran peak / Total area of all peaks) x 100

Visualizing the Workflow
The following diagrams illustrate the logical workflow for selecting and verifying a 2-Acetyl-5-
methylfuran analytical standard.
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Caption: Workflow for selecting and verifying an analytical standard.
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Caption: Workflow for GC-FID purity analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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